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Compound of Interest

Compound Name: Nerol oxide

Cat. No.: B1199167

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nerol oxide is a monoterpenoid and a member of the pyran class of organic compounds,
valued for its unique floral, green, and citrusy aroma in the flavor and fragrance industries. It is
found as a constituent in various essential oils. For applications in research, fine chemical
synthesis, and pharmaceutical development, a high degree of purity is often required.
Fractional distillation is a fundamental and effective technique for the purification of nerol
oxide, separating it from other volatile components based on differences in boiling points. Due
to the heat-sensitive nature of many terpenes, this process is typically performed under
reduced pressure (vacuum fractional distillation) to lower the boiling point and prevent thermal
degradation.

These application notes provide a comprehensive overview and a detailed protocol for the
purification of nerol oxide using fractional distillation.

Physicochemical Properties of Nerol Oxide

A summary of the key physical and chemical properties of nerol oxide is presented in the table
below. This data is crucial for designing the distillation parameters.
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Property Value Reference(s)

Molecular Formula C10H160 [1112]

Molecular Weight 152.23 g/mol [1]
Colorless to light yellow, clear

Appearance o [2][3]
liquid
Green, vegetative, floral with a

Odor ] [3]
minty undernote

- , 201.0 to 202.0 °C (at 760 mm
Boiling Point [1112113114]

Ho)

Vapor Pressure

0.409 mm Hg (at 25.00 °C)

[3]4]

Flash Point

159.00 °F (70.56 °C) TCC

[2131[4]

Specific Gravity

0.900 to 0.908 @ 25.00 °C

[3]

Refractive Index

1.472t0 1.478 @ 20.00 °C

[1]3]

Solubility

Soluble in alcohol; Insoluble in

water

[2]14]

CAS Number

1786-08-9

[21(31[4]

Experimental Protocol: Purification of Nerol Oxide

by Vacuum Fractional Distillation

This protocol outlines the procedure for purifying nerol oxide from a mixture containing other

volatile impurities.

1. Materials and Equipment

e Crude Nerol Oxide: A mixture containing nerol oxide.

« Distillation Glassware: Round-bottom flask, fractionating column (e.g., Vigreux or packed

column), distillation head with condenser, vacuum adapter, and receiving flasks.
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Heating Mantle with Magnetic Stirrer: To ensure uniform heating.
Vacuum Pump: Capable of achieving a stable, reduced pressure.
Manometer: To monitor the pressure of the system.

Cold Trap: To protect the vacuum pump from volatile compounds.

Thermometer or Temperature Probe: To measure the vapor temperature at the distillation
head.

Boiling Chips or Magnetic Stir Bar: To promote smooth boiling.
Standard Laboratory Glassware: Beakers, graduated cylinders, etc.

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant
gloves.

. Procedure
Apparatus Assembly:

o Assemble the vacuum fractional distillation apparatus in a fume hood. Ensure all glass
joints are properly sealed with vacuum grease.

o Place a magnetic stir bar or boiling chips into the round-bottom flask.

o Charge the round-bottom flask with the crude nerol oxide mixture, filling it to no more
than two-thirds of its capacity.

o Connect the flask to the fractionating column, followed by the distillation head, condenser,
and receiving flask.

o Place the thermometer or temperature probe in the distillation head so that the top of the
bulb is level with the side arm leading to the condenser.

o Connect the vacuum adapter to a cold trap and then to the vacuum pump.
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o

Ensure a steady flow of cooling water through the condenser.

o Distillation Process:

[e]

Begin stirring the crude nerol oxide mixture.

Slowly and carefully apply the vacuum to the system, reducing the pressure to the desired
level (e.g., 5-15 mmHg). A lower pressure will result in a lower boiling point.[5]

Once the desired pressure is stable, begin to gently heat the round-bottom flask using the
heating mantle.

Observe the mixture for boiling and the subsequent condensation of vapor on the packing
of the fractionating column.

Monitor the temperature at the distillation head. Initially, more volatile impurities (the
"forerun™) will distill over. Collect this fraction in a separate receiving flask.

As the temperature stabilizes at the boiling point of nerol oxide at the applied pressure,
switch to a clean receiving flask to collect the main fraction.

Maintain a slow and steady distillation rate for optimal separation.

Continue collecting the nerol oxide fraction until the temperature either begins to drop
(indicating the fraction is nearly distilled) or rise (indicating the start of a higher-boiling
impurity).

If necessary, change receiving flasks to collect subsequent fractions of less volatile
impurities.

e Shutdown Procedure:

o

o

o

Once the distillation is complete, turn off the heating mantle and allow the apparatus to
cool.

Slowly and carefully release the vacuum.

Turn off the cooling water.
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o Disassemble the apparatus and transfer the purified nerol oxide to a labeled, airtight
container for storage.

3. Purity Analysis

The purity of the collected fractions should be determined using Gas Chromatography-Mass
Spectrometry (GC-MS).[6][7]

o Sample Preparation: Dilute a small aliquot of each fraction in a suitable solvent (e.g., hexane
or ethanol).

e GC-MS Analysis: Inject the diluted sample into the GC-MS system. A polar capillary column
(e.g., DB-WAX) is often suitable for separating isomeric terpenes.[7]

» Data Analysis: Identify the nerol oxide peak based on its retention time and mass spectrum.
[1] The purity can be calculated based on the relative peak area of nerol oxide compared to
the total area of all peaks in the chromatogram.

Logical Workflow Diagram
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Caption: Workflow for the purification of nerol oxide by fractional distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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